Cas no 123695-21-6 (5-Thiazolecarboxylic acid, 2,4-diethyl-)

• Product Name: 5-Thiazolecarboxylic acid, 2,4-diethyl-
• CAS No: 123695-21-6
• MF: C₈H₁₁NO₂S
• MW: 185.24344086647
• CID: 1214792
• PubChem ID: 14653143
• Update Time: 2025-04-20

5-Thiazolecarboxylic acid, 2,4-diethyl- Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolecarboxylic acid, 2,4-diethyl-
• 2,4-Diethyl-5-thiazolecarboxylic acid
• SCHEMBL9642917
• 2,4-diethylthiazole-5-carboxylic acid
• 123695-21-6
• VLQFBXKRCCAZPC-UHFFFAOYSA-N
• DB-422490

• Inchi： 1S/C8H11NO2S/c1-3-5-7(8(10)11)12-6(4-2)9-5/h3-4H2,1-2H3,(H,10,11)
• InChI Key： VLQFBXKRCCAZPC-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(CC)N=C1CC

Computed Properties

• Exact Mass: 185.05113
• Monoisotopic Mass: 185.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• PSA: 50.19